2-amino-3-(1H-1,2,4-triazol-3-yl)propanoic acid hydrochloride
Overview
Description
2-amino-3-(1H-1,2,4-triazol-3-yl)propanoic acid hydrochloride is a compound that features a triazole ring, which is a five-membered ring containing three nitrogen atoms.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-3-(1H-1,2,4-triazol-3-yl)propanoic acid hydrochloride typically involves the cyclization of amidoguanidines or the thermal condensation of N-cyanoimidates with hydrazine . Another common method is the 1,3-dipolar cycloaddition of hydrazonoyl derivatives and carbodiimides . These methods often require specific reaction conditions, such as high temperatures and the presence of catalysts.
Industrial Production Methods
Industrial production of this compound may involve the use of microwave irradiation to improve reaction yields and product purity . This method is advantageous due to its efficiency and the ability to control reaction parameters precisely.
Chemical Reactions Analysis
Types of Reactions
2-amino-3-(1H-1,2,4-triazol-3-yl)propanoic acid hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield triazole derivatives with additional oxygen-containing functional groups, while reduction may produce more saturated compounds .
Scientific Research Applications
2-amino-3-(1H-1,2,4-triazol-3-yl)propanoic acid hydrochloride has several scientific research applications:
Mechanism of Action
The mechanism of action of 2-amino-3-(1H-1,2,4-triazol-3-yl)propanoic acid hydrochloride involves its interaction with specific molecular targets and pathways. For instance, it can inhibit certain enzymes or receptors, leading to its biological effects . The exact molecular targets and pathways depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other triazole derivatives such as:
- 3-amino-1H-1,2,4-triazole
- 2-hydroxy-3-(1H-1,2,4-triazol-1-yl)propanoic acid
- 2-(1H-1,2,4-triazole-1-yl)acetic acid
Uniqueness
2-amino-3-(1H-1,2,4-triazol-3-yl)propanoic acid hydrochloride is unique due to its specific structure, which allows it to interact with a variety of biological targets and participate in diverse chemical reactions. This makes it a valuable compound for research and industrial applications .
Properties
CAS No. |
2253639-79-9 |
|---|---|
Molecular Formula |
C5H9ClN4O2 |
Molecular Weight |
192.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
